Cas no 861208-17-5 (CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME)

• Product Name: CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME
• CAS No: 861208-17-5
• MF: C₂₂H₂₀N₂O₃
• MW: 360.405805587769
• CID: 5226383
• Update Time: 2025-07-16

CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME Chemical and Physical Properties

Names and Identifiers

• CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME
• (E)-(benzyloxy)[cyclopropyl({8-methyl-2H-[1,3]dioxolo[4,5-g]quinolin-7-yl})methylidene]amine

• Inchi： 1S/C22H20N2O3/c1-14-17-9-20-21(26-13-25-20)10-19(17)23-11-18(14)22(16-7-8-16)24-27-12-15-5-3-2-4-6-15/h2-6,9-11,16H,7-8,12-13H2,1H3
• InChI Key： OGCFUOFPIKDKQO-UHFFFAOYSA-N
• SMILES： CC1C2C(=CC3OCOC=3C=2)N=CC=1C(C1CC1)=NOCC1C=CC=CC=1

Additional information on CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME

Exploring the Chemistry and Applications of CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME (CAS No. 861208-17-5)

The compound CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME (CAS No. 861208-17-5) is a fascinating molecule in the realm of organic chemistry, particularly due to its unique structural features and potential applications. This compound belongs to the quinoline derivatives family, which is widely studied for its diverse biological activities and industrial uses. The presence of a cyclopropyl group and an O-benzyloxime moiety in its structure makes it a subject of interest for researchers exploring novel synthetic pathways and functional materials.

In recent years, the demand for specialty chemicals like CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME has surged, driven by advancements in pharmaceutical research and material science. Users often search for terms such as "quinoline derivatives uses," "cyclopropyl group in drug design," and "O-benzyloxime applications," reflecting the growing curiosity about this compound's potential. Its complex structure offers opportunities for molecular modification, making it a valuable candidate for developing new therapeutic agents or functional materials.

From a synthetic perspective, CAS No. 861208-17-5 exemplifies the versatility of modern organic synthesis. The incorporation of a [1,3]dioxolo[4,5-g]quinoline core highlights its potential in heterocyclic chemistry, a field that has gained traction due to its relevance in drug discovery and catalysis. Researchers are particularly interested in how the O-benzyloxime group can influence the compound's reactivity and stability, which are critical factors in process optimization and scale-up production.

The 8-methyl substitution in the quinoline ring further enhances the compound's appeal, as methyl groups are known to modulate electronic properties and steric effects. This feature is often explored in structure-activity relationship (SAR) studies, which are pivotal in medicinal chemistry. Given the rising interest in personalized medicine and targeted therapies, compounds like CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME could play a role in designing next-generation bioactive molecules.

Another area of interest is the compound's potential in material science. The quinoline scaffold is known for its luminescent properties, making it a candidate for organic electronics and sensors. Searches for "quinoline-based materials" and "organic semiconductors" have increased, underscoring the intersection of chemistry and technology. The O-benzyloxime group could also contribute to polymer chemistry, where such functionalities are used to tailor material properties like solubility and thermal stability.

In conclusion, CYCLOPROPYL(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE O-BENZYLOXIME (CAS No. 861208-17-5) represents a compelling case study in the convergence of organic synthesis, pharmaceutical research, and material science. Its multifaceted structure and potential applications align with current trends in sustainable chemistry and innovation-driven research. As the scientific community continues to explore its properties, this compound may unlock new possibilities in both academic and industrial settings.